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Compound of Interest

Compound Name: Ammonium dinitramide

CAS No.: 140456-78-6

Cat. No.: B1247721

Get Quote

Ammonium dinitramide (ADN)-based propellants are emerging as a leading class of "green"

energetic materials, offering high performance with reduced environmental and handling

hazards compared to traditional propellants like hydrazine and ammonium perchlorate (AP).

This guide provides an objective comparison of ADN-based propellants with their alternatives,

supported by experimental data and detailed methodologies for key performance validation

experiments.

Data Presentation: A Comparative Analysis
The performance of a propellant is primarily characterized by its specific impulse (Isp), density,

and combustion characteristics. The following tables summarize the key quantitative data for

prominent ADN-based formulations and their conventional counterparts.

Table 1: Comparison of Liquid Monopropellants
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Propellant Type
Density
(g/cm³)

Specific
Impulse (s)

Volumetric
Specific
Impulse
(g·s/cm³)

Adiabatic
Flame
Temperatur
e (K)

LMP-103S ADN-based ~1.24[1] ~252[1][2] ~312 ~1970[3]

FLP-106 ADN-based ~1.25 ~259 ~324 ~2200

Hydrazine

(N₂H₄)
Traditional ~1.02 ~230-240 ~235-245 ~1200[2][4]

AF-M315E HAN-based ~1.47 ~257 ~378 ~2100[2][4]

Note: Specific impulse values are typically calculated for vacuum conditions with a standard

nozzle expansion ratio (e.g., 50:1).

Table 2: Comparison of Solid Propellant Oxidizers

Oxidizer Type
Density
(g/cm³)

Oxygen
Balance (%)

Heat of
Formation
(kJ/mol)

Ammonium

Dinitramide

(ADN)

Green 1.81[5] +25.8[6] -134.6[5]

Ammonium

Perchlorate (AP)
Traditional 1.95 +34.0[6] -290.3

Ammonium

Nitrate (AN)
Green 1.72 +20.0 -365.6[5]

Experimental Protocols
Accurate and reproducible experimental data are crucial for validating propellant performance.

The following sections detail the methodologies for key experiments.

Specific Impulse Measurement
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The specific impulse of a solid propellant can be determined experimentally using a laboratory-

scale setup that measures the reactive force of the escaping gasification products.

Methodology:

Sample Preparation: A solid propellant (SP) sample of known dimensions and density is

prepared.

Apparatus: A constant-volume bomb equipped with a reactive force sensor, a signal

transducer, an analog-to-digital converter, and a data acquisition system (e.g., a PC) is used.

The bomb is filled with an inert gas to a predetermined pressure.[3][4]

Ignition: The propellant sample is ignited.

Data Acquisition: The reactive force generated by the escaping combustion products is

measured by the sensor and recorded over time.

Calculation: The specific impulse (J1) is calculated from the measured reactive force and the

mass flow rate of the propellant. The mass flow rate can be determined from the initial mass

of the propellant and the burn time.

Density Measurement
The density of a solid propellant is a critical parameter for determining its volumetric specific

impulse.

Methodology:

Geometric Method:

Precisely measure the dimensions (e.g., length and diameter for a cylindrical grain) of a

regularly shaped propellant sample using calipers.

Calculate the volume of the sample.

Measure the mass of the sample using an electronic balance.

Calculate the density by dividing the mass by the volume.[7]
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Water Displacement Method (for non-hygroscopic propellants):

Measure the mass of the propellant sample in the air.

Immerse the sample in water and measure its apparent mass.

The difference in mass is used to calculate the volume of the displaced water, which is

equal to the volume of the sample.

Calculate the density by dividing the mass in air by the calculated volume.[8]

Burn Rate Measurement
The burn rate is a fundamental characteristic of a solid propellant that dictates the thrust profile

of a rocket motor. The Crawford-type strand burner is a common apparatus for this

measurement.

Methodology:

Sample Preparation: A thin stick of the propellant, known as a strand, is coated with an

inhibitor on its sides to ensure that burning occurs only on the end surfaces.

Apparatus: The strand is placed in a pressurized vessel (strand burner) filled with an inert

gas, typically nitrogen, to a specific pressure.[9]

Ignition: The strand is ignited at one end using an electrical igniter.

Measurement: The time it takes for the flame front to travel a known distance along the

strand is measured. This can be done using embedded wires that break as the flame front

passes, or through optical methods.[2][9]

Calculation: The burn rate is calculated by dividing the distance the flame traveled by the

measured time. This process is repeated at various pressures to establish the propellant's

burn rate law (r = aP^n).[10]

ADN Thermal Decomposition Pathway
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Understanding the decomposition mechanism of ADN is crucial for predicting its combustion

behavior and ensuring its stability. The thermal decomposition of ADN is a complex process

involving multiple steps.
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Caption: Thermal decomposition pathway of Ammonium Dinitramide (ADN).

The initial step in the thermal decomposition of ADN is its dissociation into ammonia (NH₃) and

dinitramidic acid (HN(NO₂)₂).[6] Dinitramidic acid is unstable and subsequently decomposes

into nitric acid (HNO₃) and nitrous oxide (N₂O).[1] The ammonia and nitric acid can then

recombine to form ammonium nitrate (AN).[11] At higher temperatures, the ammonium nitrate

decomposes further into nitrous oxide and water, leading to the final combustion products.[1]

[11]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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